BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3,4-
Dichlorobenzotrichloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Dichlorobenzotrichloride

Cat. No.: B076638

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical identity, safety data,
and handling protocols for 3,4-Dichlorobenzotrichloride (CAS Number: 13014-24-9). The
information is intended for use by professionals in research and development who require a
thorough understanding of this compound's properties and associated hazards.

Chemical Identification and Physical Properties

3,4-Dichlorobenzotrichloride, also known as a,a,0,3,4-Pentachlorotoluene, is a halogenated
aromatic compound. Its fundamental properties are summarized in the table below for easy
reference.
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Property Value Source
CAS Number 13014-24-9 [1]
Molecular Formula C7HsCls [1]
Molecular Weight 264.36 g/mol [2]

Slightly opaque pale yellow
Appearance liquid or white to colorless [1]

powder/lump

Density 1.576 g/mL at 25 °C [1]
Refractive Index n20/D >1.5890 [1]
. Insoluble in water.[1] May be
Solubility N ]
sensitive to moisture.[1]
0,0,0,3,4-Pentachlorotoluene,
Synonyms 1,2-dichloro-4-

(trichloromethyl)benzene

Safety and Hazard Information

The safety profile of 3,4-Dichlorobenzotrichloride indicates that it is a hazardous substance
requiring careful handling. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides a standardized framework for communicating these hazards.

GHS Classification

There is some variation in the GHS classification for 3,4-Dichlorobenzotrichloride among
suppliers. This can be due to different purity levels, the presence of impurities, or the specific
form of the chemical being supplied. The most consistently reported and severe classification is
presented below. It is crucial to always consult the specific Safety Data Sheet (SDS) provided
by the supplier before handling this chemical.
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Hazard . Hazard GHS
Hazard Class Signal Word .
Category Statement Pictogram
) H314: Causes
Skin ]
) o severe skin )
Corrosion/Irritatio 1B Danger Corrosion
burns and eye
n
damage
Serious Eye H318: Causes
Damage/Eye 1 Danger serious eye Corrosion
Irritation damage
H227:
Combustible ] )
o Warning Combustible Flame
Liquid o
liquid
Acute Toxicity ) H302: Harmful if Exclamation
Warning
(Oral) swallowed Mark

Hazardous to the
Aquatic

Environment, 2
Long-Term

Hazard*

(No Signal Word)

H411: Toxic to
aquatic life with
long lasting

effects

Environment

*Note: The classifications for combustible liquid, acute oral toxicity, and aquatic toxicity are not

universally listed but have been reported for similar compounds or by some suppliers. The

corrosive nature of the substance is the most prominent and consistently cited hazard.

Hazard and Precautionary Statements

The following table summarizes the key GHS hazard (H) and precautionary (P) statements

associated with 3,4-Dichlorobenzotrichloride.
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Type Code Statement
Causes severe skin burns and
Hazard H314
eye damage.
Precautionary P260 Do not breathe dusts or mists.
Wear protective gloves/
P280 protective clothing/ eye

protection/ face protection.

P301 + P330 + P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting.

P303 + P361 + P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.

P304 + P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Immediately call a POISON

P310
CENTER/doctor.
Wash contaminated clothing
P363
before reuse.
P405 Store locked up.
Dispose of contents/container
P501 to an approved waste disposal
plant.
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Toxicological Data

Specific quantitative acute toxicity data (e.g., LD50, LC50) for 3,4-Dichlorobenzotrichloride is
not readily available in publicly accessible toxicological databases. However, data for
structurally similar compounds can provide an indication of potential toxicity. It is imperative to
treat 3,4-Dichlorobenzotrichloride with a high degree of caution, assuming a toxicity profile at
least as severe as its analogs.

Compound Route Species Value Source
2,4-
LD50: 3160

Dichlorobenzotric  Oral Rat

: mg/kg
hloride
Dermal Rabbit LD: >10 g/kg
3,4-
Dichlorobenzotrifl  Oral Rat LD50: 1.15 g/kg [3]
uoride

Symptoms of exposure to 3,4-Dichlorobenzotrichloride may include skin and eye irritation.[1]
Given its classification as a corrosive substance, contact can lead to severe burns.

Experimental Protocols: Safe Handling and Storage

Due to its hazardous nature, strict adherence to safety protocols is mandatory when working
with 3,4-Dichlorobenzotrichloride.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles and a face shield are required.

o Hand Protection: Chemical-resistant gloves (e.g., butyl rubber, Viton®) must be worn.
Inspect gloves for any signs of degradation before use.

» Skin and Body Protection: A chemical-resistant apron or lab coat, along with closed-toe
shoes, is essential. Ensure full skin coverage.
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Engineering Controls

All handling of 3,4-Dichlorobenzotrichloride should be conducted in a certified chemical
fume hood to minimize inhalation exposure.

A safety shower and eyewash station must be readily accessible in the immediate work area.

Handling Procedures

Avoid direct contact with the substance.

Do not breathe vapors or mists.

When transferring, use a well-ventilated area, preferably within a fume hood.
Avoid the accumulation of vapors.

Keep away from sources of ignition as the substance may be combustible. Do not use near
open flames or spark-producing equipment.

Ground and bond containers when transferring material to prevent static discharge.

Storage

Store in a cool, dry, and well-ventilated area.
Keep containers tightly closed to prevent moisture contamination and leakage.

Store separately from incompatible materials, which include strong oxidizing and reducing
agents, amines, nitrides, azo/diazo compounds, alkali metals, and epoxides.[1]

Store in a locked cabinet or other secure location.

Spill and Waste Disposal

In case of a spill, evacuate the area and prevent entry.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,
vermiculite).
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o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

e Do not allow the substance to enter drains or waterways.
o Dispose of waste in accordance with all local, state, and federal regulations.

Visualized Workflow: Safe Handling Protocol

The following diagram illustrates the logical workflow for the safe handling of 3,4-
Dichlorobenzotrichloride in a laboratory setting.
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Caption: Workflow for the safe laboratory handling of 3,4-Dichlorobenzotrichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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